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Compound Name: GSK 690 Hydrochloride

Cat. No.: B15623986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK 690 Hydrochloride is a potent and reversible inhibitor of Lysine-Specific Demethylase 1

(LSD1), also known as KDM1A.[1][2] LSD1 is a key epigenetic enzyme that plays a crucial role

in regulating gene expression through the demethylation of histone and non-histone proteins.

Its aberrant activity is implicated in the development and progression of various cancers,

making it a compelling target for therapeutic intervention. This technical guide provides an in-

depth overview of GSK 690 Hydrochloride, its mechanism of action, and its application in

epigenetic modification studies, with a focus on cancer research.

Mechanism of Action
GSK 690 Hydrochloride exerts its biological effects by reversibly binding to and inhibiting the

enzymatic activity of LSD1. LSD1 primarily demethylates mono- and di-methylated lysine 4 of

histone H3 (H3K4me1/2), a mark associated with active gene transcription. By inhibiting LSD1,

GSK 690 Hydrochloride leads to an increase in global H3K4 methylation, subsequently

altering gene expression patterns. This targeted inhibition of LSD1 can induce cell cycle arrest,

promote differentiation, and trigger apoptosis in cancer cells.
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The following tables summarize the key quantitative data for GSK 690 Hydrochloride,

highlighting its potency and efficacy in various contexts.

Table 1: In Vitro Inhibitory Activity of GSK 690 Hydrochloride

Parameter Value Reference

Binding Affinity (Kd) 9 nM [1][2]

Biochemical IC50 37 nM [1][2]

In Vitro IC50 (LSD1) 90 nM [3]

Table 2: Cellular Activity of GSK 690 Hydrochloride in Cancer Cell Lines

Cell Line
Cancer
Type

Effect
Concentrati
on

Combinatio
n Agent

Reference

RD
Rhabdomyos

arcoma

Induction of

apoptosis
1 µM

JNJ-

26481585
[1]

RH30
Rhabdomyos

arcoma

Induction of

apoptosis
10 µM

JNJ-

26481585
[1]

RMS13
Rhabdomyos

arcoma

Induction of

cell death
1-10 µM

JNJ-

26481585
[1]

TE381.T
Rhabdomyos

arcoma

Induction of

cell death
1-10 µM

JNJ-

26481585
[1]

AML cell lines

Acute

Myeloid

Leukemia

Effective

against AML
Not specified - [3]

Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate key signaling pathways

and experimental workflows relevant to the study of GSK 690 Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [GSK 690 Hydrochloride: A Technical Guide for
Epigenetic Modification Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623986#gsk-690-hydrochloride-for-epigenetic-
modification-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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